Cas no 2413441-11-7 ((5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone)

5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone is a fluorinated aromatic ketone derivative featuring a pyrrolidine substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, combining a chloro-substituted phenyl ring with a trifluoromethyl group, which enhances lipophilicity and metabolic stability. The pyrrolidinyl moiety contributes to conformational flexibility, potentially improving binding affinity in target interactions. Its well-defined chemical structure makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s high purity and stability under standard conditions further support its utility in advanced synthetic applications.
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone structure
2413441-11-7 structure
Product Name:(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
CAS No:2413441-11-7
MF:C12H11ClF3NO
MW:277.6700527668
CID:5075357
Update Time:2025-06-11

(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
    • Inchi: 1S/C12H11ClF3NO/c13-8-3-4-10(12(14,15)16)9(7-8)11(18)17-5-1-2-6-17/h3-4,7H,1-2,5-6H2
    • InChI Key: CSKGUXBEXPNOQV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=C(C=1)C(N1CCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 315
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3

(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01K5TE-5g
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
2413441-11-7 95%
5g
$563.00 2025-02-12
Aaron
AR01K5TE-1g
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
2413441-11-7 95%
1g
$188.00 2025-02-12

(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Related Literature

Additional information on (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone

Introduction to (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone (CAS No. 2413441-11-7)

(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone, with the CAS number 2413441-11-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and trifluoromethylated phenyl group, as well as a pyrrolidine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone can be represented as C13H12ClF3NO. The presence of the trifluoromethyl group (CF3) and the chloro substituent (Cl) on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The pyrrolidine ring, on the other hand, provides additional conformational flexibility and hydrogen-bonding capabilities, enhancing its potential for binding to specific protein sites.

Recent studies have explored the biological activities of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolic pathway associated with certain types of cancer. The researchers found that the compound effectively disrupts the enzyme's function, leading to a reduction in tumor growth and proliferation.

In addition to its enzymatic inhibition properties, (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A recent study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, suggesting its potential therapeutic use in managing inflammatory conditions.

The pharmacokinetic properties of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone have also been studied to evaluate its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone represents a promising lead compound for further optimization. Structure-activity relationship (SAR) studies are ongoing to identify derivatives with enhanced potency and selectivity. These efforts aim to develop more effective and safer therapeutic agents for various diseases. For example, researchers are exploring modifications to the pyrrolidine ring and the phenyl substituents to improve binding affinity and reduce off-target effects.

The potential applications of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone extend beyond cancer and inflammatory diseases. Ongoing research is investigating its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that the compound may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival. These findings open up new avenues for exploring its therapeutic potential in neurodegenerative conditions.

In conclusion, (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone (CAS No. 2413441-11-7) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.